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Compound of Interest

Compound Name: 3,4-Diaminoanisole sulfate

Cat. No.: B15222849 Get Quote

Application Notes and Protocols for 3,4-
Diaminoanisole Sulfate
Disclaimer: A specific Safety Data Sheet (SDS) for 3,4-Diaminoanisole sulfate could not be

definitively located. The following information is compiled from data on the free base, 3,4-

Diaminoanisole, and its dihydrochloride salt, as well as general safety guidelines for aromatic

amines. It is imperative to conduct a thorough, substance-specific risk assessment before

handling 3,4-Diaminoanisole sulfate. The information for the isomeric compound, 2,4-

Diaminoanisole sulfate, is more readily available and indicates significant health hazards,

including carcinogenicity.[1][2][3] Given the structural similarities, it is prudent to handle 3,4-
Diaminoanisole sulfate with extreme caution.

Hazard Identification and Classification
3,4-Diaminoanisole and its salts are aromatic amines. While specific hazard classification for

the sulfate salt is not available, the free base is classified as harmful and an irritant. The related

compound, 2,4-Diaminoanisole sulfate, is classified as a carcinogen (Category 1B) and is

harmful if swallowed, in contact with skin, or if inhaled.[2][4] Due to these potential hazards,

3,4-Diaminoanisole sulfate should be handled as a substance with high acute and chronic

toxicity.

Summary of Potential Hazards (based on 3,4-Diaminoanisole and related compounds):
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Hazard Class
GHS Classification
(Inferred)

Description

Acute Toxicity (Oral) Harmful if swallowed
May cause adverse health

effects if ingested.

Acute Toxicity (Dermal) Harmful in contact with skin

Can be absorbed through the

skin, leading to systemic

effects.

Acute Toxicity (Inhalation) Harmful if inhaled

Dust or aerosols may cause

respiratory irritation and

systemic toxicity.

Skin Corrosion/Irritation Causes skin irritation

Direct contact may cause

redness, itching, and

inflammation.

Eye Damage/Irritation Causes serious eye irritation

Direct contact can result in

pain, redness, and potential

eye damage.

Carcinogenicity Suspected Carcinogen

The related isomer, 2,4-

Diaminoanisole sulfate, is a

known animal carcinogen.[4]

Physical and Chemical Properties
A comprehensive set of physical and chemical properties for 3,4-Diaminoanisole sulfate is not

available. The following table summarizes the known properties of the free base, 3,4-

Diaminoanisole.
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Property Value

Molecular Formula C₇H₁₀N₂O (free base)

Molecular Weight 138.17 g/mol (free base)

Appearance Off-white to gray solid (free base)[5]

Melting Point 46-48°C (free base)

Boiling Point 302.4°C at 760 mmHg (free base)

Solubility Soluble in water and ethanol.[6]

Safe Handling and Personal Protective Equipment
(PPE)
Due to the hazardous nature of aromatic amines, strict adherence to safety protocols is

mandatory.

Engineering Controls
Fume Hood: All handling of 3,4-Diaminoanisole sulfate, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)
The following PPE is required when handling 3,4-Diaminoanisole sulfate:
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PPE Type Specification

Eye Protection Chemical safety goggles and a face shield.

Hand Protection
Nitrile gloves (double gloving is recommended).

Change gloves immediately if contaminated.

Body Protection
A lab coat that is fully buttoned. Consider a

chemically resistant apron for larger quantities.

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge and a particulate pre-filter may

be necessary for operations with a high potential

for aerosol or dust generation.

Experimental Protocols
While specific experimental protocols for 3,4-Diaminoanisole sulfate are not readily available

in the searched literature, it is known to be used as an intermediate in the production of dyes

and some pharmaceuticals.[5] The following is a generalized protocol for preparing a stock

solution, which is a common first step in many laboratory applications.

Protocol: Preparation of a Stock Solution
Objective: To prepare a stock solution of 3,4-Diaminoanisole sulfate for subsequent

experiments.

Materials:

3,4-Diaminoanisole sulfate

Analytical balance

Spatula

Weighing paper

Volumetric flask
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Appropriate solvent (e.g., deionized water, ethanol)

Magnetic stirrer and stir bar

Personal Protective Equipment (as specified in Section 3.2)

Procedure:

Preparation: Don all required PPE and ensure the chemical fume hood is functioning

correctly.

Weighing: Tare the analytical balance with a piece of weighing paper. Carefully weigh the

desired amount of 3,4-Diaminoanisole sulfate onto the weighing paper.

Transfer: Gently transfer the weighed powder into the volumetric flask.

Dissolution: Add a small amount of the chosen solvent to the volumetric flask and swirl to

dissolve the solid. A magnetic stirrer can be used to aid dissolution.

Dilution: Once the solid is fully dissolved, add the solvent to the calibration mark of the

volumetric flask.

Mixing: Cap the flask and invert it several times to ensure a homogenous solution.

Labeling: Clearly label the stock solution with the chemical name, concentration, solvent,

date of preparation, and your initials.

Storage: Store the solution in a tightly sealed, compatible container in a cool, dark, and well-

ventilated area.

Spill and Emergency Procedures
Spill Cleanup

Small Spills:

Evacuate the immediate area.
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Wearing appropriate PPE, cover the spill with an inert absorbent material such as

vermiculite, sand, or a commercial spill absorbent for chemicals.

Carefully sweep up the absorbed material and place it into a labeled, sealed container for

hazardous waste disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the laboratory immediately and alert others in the vicinity.

Contact your institution's emergency response team.

Prevent entry to the contaminated area.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.[7]

Disposal Protocol
All waste containing 3,4-Diaminoanisole sulfate must be treated as hazardous waste.

Procedure:

Segregation: Do not mix 3,4-Diaminoanisole sulfate waste with other waste streams.
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Containerization: Collect all solid and liquid waste in a clearly labeled, sealed, and

compatible hazardous waste container. The label should include "Hazardous Waste" and the

chemical name.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for pick-up and disposal by your institution's environmental health and

safety department or a licensed hazardous waste disposal company.

Diagrams
As no specific signaling pathways for 3,4-Diaminoanisole sulfate were identified, a general

workflow for the safe handling and a logical diagram for the disposal of this hazardous

chemical are provided below.
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Caption: Workflow for the safe handling of 3,4-Diaminoanisole sulfate in a laboratory setting.
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Caption: Logical workflow for the proper disposal of 3,4-Diaminoanisole sulfate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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